Cas no 1171917-02-4 (4-2-(4-Fluoro-phenyl)-acetyl-morpholine-2-carboxylic Acid)

• Product Name: 4-2-(4-Fluoro-phenyl)-acetyl-morpholine-2-carboxylic Acid
• CAS No: 1171917-02-4
• MF: C₁₃H₁₄FNO₄
• MW: 267.252967357636
• CID: 3047202
• PubChem ID: 46737104
• Update Time: 2025-11-02

4-2-(4-Fluoro-phenyl)-acetyl-morpholine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-Fluoro-phenyl)-acetyl]-morpholine-2-carboxylic acid
• 2-Morpholinecarboxylic acid, 4-[2-(4-fluorophenyl)acetyl]-
• AKOS011012368
• 4-(2-(4-Fluorophenyl)acetyl)morpholine-2-carboxylicacid
• 4-[2-(4-fluorophenyl)acetyl]morpholine-2-carboxylic acid
• 4-(2-(4-Fluorophenyl)acetyl)morpholine-2-carboxylic acid
• 1171917-02-4
• 4-2-(4-Fluoro-phenyl)-acetyl-morpholine-2-carboxylic Acid

• Inchi： 1S/C13H14FNO4/c14-10-3-1-9(2-4-10)7-12(16)15-5-6-19-11(8-15)13(17)18/h1-4,11H,5-8H2,(H,17,18)
• InChI Key： XACLDSAHTGTWQO-UHFFFAOYSA-N
• SMILES： N1(C(CC2=CC=C(F)C=C2)=O)CCOC(C(O)=O)C1

Computed Properties

• Exact Mass: 267.09068609g/mol
• Monoisotopic Mass: 267.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 507.5±50.0 °C at 760 mmHg
• Flash Point: 260.8±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-2-(4-Fluoro-phenyl)-acetyl-morpholine-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 4-2-(4-Fluoro-phenyl)-acetyl-morpholine-2-carboxylic Acid

Recent Advances in the Study of 4-2-(4-Fluoro-phenyl)-acetyl-morpholine-2-carboxylic Acid (CAS: 1171917-02-4)

In recent years, the compound 4-2-(4-Fluoro-phenyl)-acetyl-morpholine-2-carboxylic Acid (CAS: 1171917-02-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine-carboxylic acid scaffold and fluorine-substituted phenyl ring, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key advancements in the synthesis of 4-2-(4-Fluoro-phenyl)-acetyl-morpholine-2-carboxylic Acid involves the optimization of reaction conditions to improve yield and purity. Recent publications highlight the use of novel catalytic systems and green chemistry approaches, which not only enhance efficiency but also align with sustainable practices. These methodological improvements are crucial for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Pharmacologically, 4-2-(4-Fluoro-phenyl)-acetyl-morpholine-2-carboxylic Acid has demonstrated notable activity in modulating specific biological pathways. Research indicates its potential as an inhibitor of key enzymes involved in inflammatory and neurodegenerative diseases. For instance, in vitro and in vivo studies have shown that the compound can effectively reduce pro-inflammatory cytokine levels and protect neuronal cells from oxidative stress, suggesting its applicability in conditions like Alzheimer's disease and rheumatoid arthritis.

Furthermore, structural-activity relationship (SAR) studies have been conducted to explore the impact of various substituents on the morpholine and phenyl rings. These investigations have identified critical functional groups that enhance binding affinity and selectivity, paving the way for the design of more potent derivatives. Computational modeling and molecular docking simulations have complemented these findings, offering a deeper understanding of the compound's interactions with target proteins.

In addition to its therapeutic potential, the safety profile of 4-2-(4-Fluoro-phenyl)-acetyl-morpholine-2-carboxylic Acid has been a focal point of recent research. Preliminary toxicology studies indicate a favorable safety margin, with minimal adverse effects observed in animal models. However, further investigations are necessary to assess long-term toxicity and potential drug-drug interactions before advancing to human trials.

In conclusion, the latest research on 4-2-(4-Fluoro-phenyl)-acetyl-morpholine-2-carboxylic Acid (CAS: 1171917-02-4) underscores its versatility and promise as a lead compound in drug discovery. Continued efforts in synthesis optimization, pharmacological evaluation, and safety assessment will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.